Cas no 1269052-90-5 ([2-(azepan-1-yl)ethyl](propan-2-yl)amine hydrochloride)

• Product Name: [2-(azepan-1-yl)ethyl](propan-2-yl)amine hydrochloride
• CAS No: 1269052-90-5
• MF: C₁₁H₂₅ClN₂
• MW: 220.782602071762
• MDL: MFCD13186188
• CID: 4584784
• PubChem ID: 47000704
• Update Time: 2025-07-24

[2-(azepan-1-yl)ethyl](propan-2-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-azepanyl)ethyl]-2-propanamine hydrochloride
• [2-(azepan-1-yl)ethyl](propan-2-yl)amine hydrochloride

• MDL： MFCD13186188
• Inchi： 1S/C11H24N2.ClH/c1-11(2)12-7-10-13-8-5-3-4-6-9-13;/h11-12H,3-10H2,1-2H3;1H
• InChI Key： WQBDXZZUEMGSHH-UHFFFAOYSA-N
• SMILES： C(N1CCCCCC1)CNC(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on [2-(azepan-1-yl)ethyl](propan-2-yl)amine hydrochloride

Comprehensive Overview of [2-(azepan-1-yl)ethyl](propan-2-yl)amine hydrochloride (CAS No. 1269052-90-5)

[2-(azepan-1-yl)ethyl](propan-2-yl)amine hydrochloride, with the CAS number 1269052-90-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining an azepane ring and an isopropylamine moiety, linked via an ethylene bridge. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for high-purity amine derivatives like [2-(azepan-1-yl)ethyl](propan-2-yl)amine hydrochloride has surged due to their versatility in medicinal chemistry. A key trend in 2024 is the exploration of nitrogen-containing heterocycles for their bioactivity, aligning with the growing focus on neurodegenerative disease therapeutics. This compound's azepane scaffold is structurally analogous to piperidine, a common motif in FDA-approved drugs, which explains its prominence in structure-activity relationship (SAR) studies.

The synthesis of CAS 1269052-90-5 typically involves reductive amination or nucleophilic substitution reactions, with stringent control over stoichiometry to avoid byproducts. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, which often exceeds 98% for research-grade material. Notably, its logP value (predicted at 2.1) suggests moderate lipophilicity, a desirable trait for blood-brain barrier permeability—a hot topic in psychoactive drug development forums.

From an industrial perspective, [2-(azepan-1-yl)ethyl](propan-2-yl)amine HCl is cataloged by major chemical suppliers as a building block for peptidomimetics. Its compatibility with solid-phase peptide synthesis (SPPS) makes it relevant to the booming therapeutic peptide market, projected to reach $50 billion by 2027. Environmental considerations are also addressed through green chemistry protocols, with some manufacturers adopting catalytic hydrogenation to minimize waste.

Frequently asked questions about this compound include its storage conditions (recommended at 2-8°C under inert atmosphere) and compatibility with common solvents (e.g., DMSO, ethanol). Patent databases reveal its inclusion in several drug candidate formulations, particularly those targeting G-protein-coupled receptors (GPCRs). As computational chemistry advances, molecular docking simulations using this amine derivative have provided insights into receptor-ligand interactions, a trending subject in AI-driven drug design communities.

In conclusion, 1269052-90-5 represents a compelling case study in functionalized amine chemistry. Its dual functionality—the azepane's conformational flexibility and the isopropyl group's steric influence—creates diverse research opportunities. With the pharmaceutical industry's shift toward targeted small-molecule therapies, this compound's role in lead optimization workflows is likely to expand, especially in orphan drug development initiatives addressing rare neurological disorders.